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Compound of Interest

Compound Name:
3-Amino-4-bromo-6-

chloropyridazine

Cat. No.: B110590 Get Quote

Essential Safety and Handling Guide for 3-
Amino-4-bromo-6-chloropyridazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Amino-4-bromo-6-chloropyridazine (CAS #: 446273-59-2). Adherence to these procedures is

essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Amino-4-bromo-6-chloropyridazine is a hazardous substance that requires careful

handling to prevent exposure. It is classified as toxic if swallowed, in contact with skin, or if

inhaled, and may cause skin, eye, and respiratory irritation.[1] The signal word for this chemical

is "Warning" or "Danger"[1][2].

The following table summarizes the required personal protective equipment (PPE) for handling

this compound.
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Task Eye Protection Hand Protection
Respiratory

Protection

Skin and Body

Protection

Receiving and

Storage
Safety goggles

Chemical-

resistant gloves

Not generally

required if

containers are

sealed and intact

Laboratory coat

Weighing and

Aliquoting

Chemical splash

goggles[3]

Chemical-

resistant gloves

(e.g., nitrile)[3]

Approved

mask/respirator[3

]

Laboratory

coat[3]

Experimental

Use

Chemical splash

goggles[3]

Chemical-

resistant

gloves[3]

Approved

mask/respirator[3

]

Laboratory

coat[3]

Spill Cleanup
Chemical splash

goggles[3]

Chemical-

resistant

gloves[3]

Approved

mask/respirator[3

]

Protective

clothing[3]

Waste Disposal
Chemical splash

goggles

Chemical-

resistant gloves

Approved

mask/respirator
Laboratory coat

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the standard operating procedures for the safe handling of 3-Amino-4-
bromo-6-chloropyridazine from receipt to disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard symbols.

If the container is compromised, do not handle it directly. Follow your institution's spill

response protocol.
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2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

The recommended storage temperature is in a refrigerator.[2][4]

Store away from incompatible materials, such as oxidizing agents.[3]

Ensure the storage area is clearly marked with the appropriate hazard warnings.

3. Weighing and Aliquoting:

All handling of the solid compound must be conducted in a certified chemical fume hood to

avoid inhalation of dust.[3]

Use non-sparking tools to prevent ignition.[1]

Wear the appropriate PPE as detailed in the table above.

To minimize dust formation, handle the solid carefully.

Prepare solutions in the fume hood.

4. Experimental Use:

All experiments involving 3-Amino-4-bromo-6-chloropyridazine should be performed within

a chemical fume hood.[3]

Ensure all glassware and equipment are clean and dry before use.

Avoid contact with skin and eyes.[1] In case of contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[3]

Wash hands thoroughly after handling.[3]

5. Spill Response:

In the event of a spill, evacuate the immediate area.
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Wear the appropriate PPE, including respiratory protection.

Absorb the spill with an inert material, such as sand or vermiculite.[3]

Collect the absorbed material into a tightly sealed container for disposal.[3]

Do not allow the material to enter drains or water courses.[3]

6. Disposal Plan:

All waste containing 3-Amino-4-bromo-6-chloropyridazine, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.

Follow all local, state, and national regulations for hazardous waste disposal.

Contact your institution's environmental health and safety (EHS) office for specific disposal

procedures. The disposal should be handled by a licensed disposal authority.[3]

Workflow for Safe Handling
The following diagram illustrates the key stages and safety precautions for handling 3-Amino-
4-bromo-6-chloropyridazine.
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Caption: Workflow for the safe handling of 3-Amino-4-bromo-6-chloropyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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